molecular formula C10H13N5O3 B8791399 9-(4-Hydroxy-3-hydroxymethyl-2-butenyl)guanine CAS No. 99776-28-0

9-(4-Hydroxy-3-hydroxymethyl-2-butenyl)guanine

Cat. No. B8791399
CAS RN: 99776-28-0
M. Wt: 251.24 g/mol
InChI Key: XXQDQFMZLCTDTI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

9-(4-Hydroxy-3-hydroxymethyl-2-butenyl)guanine is a useful research compound. Its molecular formula is C10H13N5O3 and its molecular weight is 251.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 9-(4-Hydroxy-3-hydroxymethyl-2-butenyl)guanine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 9-(4-Hydroxy-3-hydroxymethyl-2-butenyl)guanine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

99776-28-0

Product Name

9-(4-Hydroxy-3-hydroxymethyl-2-butenyl)guanine

Molecular Formula

C10H13N5O3

Molecular Weight

251.24 g/mol

IUPAC Name

2-amino-9-[4-hydroxy-3-(hydroxymethyl)but-2-enyl]-1H-purin-6-one

InChI

InChI=1S/C10H13N5O3/c11-10-13-8-7(9(18)14-10)12-5-15(8)2-1-6(3-16)4-17/h1,5,16-17H,2-4H2,(H3,11,13,14,18)

InChI Key

XXQDQFMZLCTDTI-UHFFFAOYSA-N

Canonical SMILES

C1=NC2=C(N1CC=C(CO)CO)N=C(NC2=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-(2-amino-6-chloropurin-9-yl)-1-benzyloxy-2-benzyloxymethyl-2-butene (148 mg, 0.329 mmol), 1.8 ml of trifluoroacetic acid and 0.2 ml of water in a sealed ampoule was kept at 110° C. for 17 h. After cooling the mixture was diluted with 2 ml of water, heated to boiling for one minute, and evaporated to dryness in vacuum, dissolved in water and re-evaporated. Chromatography (silica gel, ethyl acetate+methanol+water 70+20+10 parts of volume) afforded 34 mg (41%) of 9-[4-hydroxy-3-(hydroxymethyl)-2-butenyl]guanine.
Name
4-(2-amino-6-chloropurin-9-yl)-1-benzyloxy-2-benzyloxymethyl-2-butene
Quantity
148 mg
Type
reactant
Reaction Step One
Quantity
1.8 mL
Type
reactant
Reaction Step One
Name
Quantity
0.2 mL
Type
solvent
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step Two

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